Silica aerogel

• CAS: 102262-30-6
• Molecular Formula: C23H22N2O3S2
• Molecular Weight: 438.6 g/mol
• InChI: InChI=1S/C23H22N2O3S2/c1-15-4-6-17(7-5-15)21(27)14-30-23-24-16(2)12-22(25-23)29-13-20(26)18-8-10-19(28-3)11-9-18/h4-12H,13-14H2,1-3H3
• InChIKey: UCVZLNNJKDOOBO-UHFFFAOYSA-N

Silica Aerogel: Baseline Material Properties

Silica aerogel (CAS 102262-30-6) is a synthetic amorphous silica classified as an oxide-based engineering ceramic, produced via sol-gel polymerization followed by supercritical drying that preserves its three-dimensional nanoporous network [1]. The material is characterized by an exceptionally low bulk density (~0.1 g/cm³), ultra-high porosity (90–99.8%), high BET specific surface area (600–1000 m²/g), and the lowest thermal conductivity of any solid (0.013–0.020 W/m·K at ambient conditions) [2]. Commercial grades are typically surface-modified with trimethylsilyl groups to impart hydrophobicity, meeting procurement specifications under CAS 102262-30-6 as hydrophobic silica aerogel powders, granules, or blankets.

▸ Exceptionally low thermal conductivity for space-constrained insulation

▸ Ultra-high porosity and surface area for adsorption and catalysis support

▸ Surface-modified hydrophobic grade for moisture-resistant applications

• [1] Silica Aerogel Material Properties, MakeItFrom.com. Density 0.1 g/cm³; Thermal conductivity 0.016 W/m-K. View Source
• [2] Gurav, J.L., Jung, I.K., Park, H.H., Kang, E.S., Nadargi, D.Y. Silica Aerogel: Synthesis and Applications. Journal of Nanomaterials, 2010, Article ID 409310. View Source

Silica Aerogel vs. Generic Silica: Why Substitution Fails

Despite sharing the same elemental composition (SiO₂), silica aerogel cannot be interchangeably substituted with silica gel, precipitated silica, fumed silica, or silica xerogel. The critical differentiator is the drying pathway: supercritical drying preserves the gel's nanoporous network intact, yielding an open mesoporous architecture with pore volumes exceeding 3.5 cm³/g, whereas ambient-pressure drying (xerogel) or precipitation produces collapsed or non-porous structures with an order of magnitude lower pore volume [1]. This structural divergence cascades into quantifiable performance gaps in thermal conductivity, specific surface area, oil absorption, and rheological behavior that render generic substitution ineffective for applications requiring ultra-low thermal conductivity, high matting efficiency at minimal viscosity penalty, or superhydrophobic surface properties [2].

Attribute

Silica Aerogel

Generic Silica (Xerogel/Gel)

Pore Architecture

Open mesoporous network from supercritical drying

Collapsed or non-porous from ambient drying

Thermal Conductivity

Achieves sub-air conductivity (exceptionally low)

Cannot drop below still air; notably higher

Surface Area & Pore Volume

High BET surface area and pore volume

Substantially lower surface area and pore volume

• [1] Table 1: Properties of xerogel and aerogel. Gels, 2022, 8(6), 359. PMC9222501. View Source
• [2] Wagh, P.B., Ingale, S.V., Gupta, S.C. Comparison of hydrophobicity studies of silica aerogels using contact angle measurements. Journal of Sol-Gel Science and Technology, 2010, 55, 73–78. View Source

Silica Aerogel: Quantitative Evidence Guide

Thermal Conductivity vs. Silica Gel

Silica aerogel demonstrates thermal conductivity values of 0.013–0.020 W/m·K, representing a 50–67% reduction compared to conventional silica gel, which exhibits thermal conductivity of 0.030–0.040 W/m·K [1]. Notably, silica aerogel achieves thermal conductivity below that of still air (0.026 W/m·K at 20°C), a threshold that silica gel cannot reach [2]. This sub-air thermal conductivity originates from the nanoporous structure where pore diameters (~20–50 nm) are smaller than the mean free path of air molecules, effectively suppressing gaseous conduction.

Thermal Conductivity vs. Silica Gel

Head-to-head

Silica aerogel
0.013–0.020 W/m·K vs Silica gel
0.030–0.040 W/m·K

50–67% lower; sub-air conductivity

Supports insulation thickness reduction

Threshold below still air (0.026 W/m·K)

Evidence Dimension	Thermal conductivity at ambient temperature
Target Compound Data	0.013–0.020 W/m·K
Comparator Or Baseline	Silica gel: 0.030–0.040 W/m·K; Still air: 0.026 W/m·K
Quantified Difference	50–67% lower than silica gel; below-air conductivity
Conditions	Ambient temperature and pressure (~25°C, 1 atm)

Why This Matters

For procurement decisions in thermal insulation applications, silica aerogel delivers equivalent thermal resistance at approximately half the material thickness of silica gel, enabling space-saving designs and reduced material volume.

• [1] Silica Gel vs Silica Aerogel: Thermal Insulation Properties. Patsnap Eureka Comparative Study Report, December 2025. View Source
• [2] Bernardo, V., Martin-de Leon, J., Rodriguez-Perez, M.A. Thermal Conductivity of Nanoporous Materials: Where Is the Limit? Polymers, 2022, 14(13), 2556. View Source

BET Surface Area & Pore Volume vs. Silica Xerogel

In a direct head-to-head comparison of materials prepared from the same sol-gel precursors but differing only in drying method, silica aerogel (supercritical CO₂ dried) exhibited a BET surface area of 445 m²/g and a pore volume of 3.617 cm³/g, compared to silica xerogel (ambient-pressure dried) with values of 228 m²/g and 0.545 cm³/g, respectively [1]. The aerogel also showed more than 3× larger average pore diameter (32.62 nm vs 9.58 nm) and a density approximately 17× lower (0.059 g/cm³ vs 1.01 g/cm³).

BET & Pore Volume vs. Xerogel

Head-to-head

Aerogel
BET 445 m²/g
PV 3.617 cm³/g vs Xerogel
BET 228 m²/g
PV 0.545 cm³/g

1.95× surface area; 6.64× pore volume

Enables higher active site availability

Same precursor; drying method drives difference

Evidence Dimension	BET surface area, pore volume, pore diameter, and density
Target Compound Data	BET: 445 m²/g; Pore volume: 3.617 cm³/g; Pore diameter: 32.62 nm; Density: 0.059 g/cm³
Comparator Or Baseline	Silica xerogel: BET: 228 m²/g; Pore volume: 0.545 cm³/g; Pore diameter: 9.58 nm; Density: 1.01 g/cm³
Quantified Difference	1.95× higher surface area; 6.64× higher pore volume; 3.4× larger pore diameter; 17× lower density
Conditions	Sol-gel synthesis from TEOS precursor; aerogel via supercritical CO₂ drying vs xerogel via ambient pressure drying

Why This Matters

For catalyst support and adsorption applications, the ~2× higher surface area and >6× higher pore volume directly translate to greater active site availability and higher adsorbate loading capacity per unit mass, justifying procurement of aerogel-grade material over xerogel.

• [1] Table 1: Properties of the xerogel and aerogel. Gels, 2022, 8(6), 359. doi: 10.3390/gels8060359. View Source

Superhydrophobicity vs. Unmodified Silica Gel

Surface-modified hydrophobic silica aerogel achieves water contact angles exceeding 150°, with optimal formulations reaching 165° using heptane-xylene (HpX) solvent mixtures during silylation with trimethylchlorosilane (TMCS) [1]. In contrast, unmodified silica gel is intrinsically hydrophilic due to surface silanol (Si-OH) groups (contact angle <90°). The hydrophobic aerogel demonstrates weight gain as low as 0.25% after 350 hours at 70% relative humidity, compared to 1% for less-optimized aerogel formulations, demonstrating quantifiable moisture resistance durability [1]. Standard unmodified silica gel can adsorb 30–40% of its weight in water under comparable humid conditions.

Superhydrophobicity vs. Silica Gel

Head-to-head

Hydrophobic aerogel
Contact angle >150° vs Unmodified silica gel
Hydrophilic (

Superhydrophobic threshold surpassed; moisture uptake >100× lower

May reduce moisture barrier requirements

After TMCS silylation; 350 h at 70% RH

Evidence Dimension	Water contact angle and moisture uptake under humid exposure
Target Compound Data	Contact angle: >150° (up to 165°); weight gain at 70% RH/350 h: 0.25% (HpX aerogel)
Comparator Or Baseline	Unmodified silica gel: hydrophilic (contact angle <90°); moisture uptake 30–40 wt% under humid conditions
Quantified Difference	Contact angle increased from <90° to >150° (superhydrophobic threshold crossed); moisture uptake reduced by >100×
Conditions	TMCS surface silylation with heptane-xylene solvent mixture; 70% relative humidity, 350 h exposure

Why This Matters

In procurement for outdoor or humid-environment thermal insulation, hydrophobic silica aerogel eliminates the need for additional moisture-barrier layers, reducing system cost and complexity while maintaining insulating performance that hydrophilic silica gel loses upon water adsorption.

• [1] Rao, A.V., Bhagat, S.D. Microstructural and physical properties of the ambient pressure dried hydrophobic silica aerogels with various solvent mixtures. Journal of Non-Crystalline Solids, 2007, 353(44–46), 4053–4061. View Source

Viscosity Advantage over Silica Gel Matting Agents

Commercial hydrophobic silica aerogel matting agents (CAS 102262-30-6, e.g., Cabot ENOVA® MT1100) provide approximately two times lower viscosity performance than traditional silica gel matting agents in coating formulations . The product datasheet specifies an oil absorption of 540–650 g DBP/100 g particles, a bulk density of 25–50 kg/m³, a BET surface area of 600–800 m²/g, and a particle size range of 2–24 µm . This combination of high internal porosity and hydrophobic surface chemistry enables ultra-low gloss achievement at minimal loading without the viscosity build penalty characteristic of conventional silica gel matting agents.

Matting Agent Viscosity

Data to verify

• Oil absorption: 540–650 g DBP/100g
• BET: 600–800 m²/g
• Bulk density: 25–50 kg/m³
• Particle size: 2–24 µm

Reported product datasheet context

Supplier specification; verify independently

Evidence Dimension	Viscosity build in coating formulations at equivalent matting performance
Target Compound Data	Baseline viscosity; oil absorption 540–650 g DBP/100g; bulk density 25–50 kg/m³; BET 600–800 m²/g
Comparator Or Baseline	Traditional silica gel matting agents: approximately 2× higher viscosity at equivalent matting performance
Quantified Difference	~50% lower viscosity build at comparable gloss reduction; oil absorption >2× that of typical precipitated silica (240–320 mL/100g)
Conditions	High-solids and UV-curable coating systems; commercial ENOVA MT1100 product specifications

Why This Matters

For coatings formulators, the 2× viscosity reduction enables higher solids loading and lower VOC content without sacrificing matting efficiency, directly impacting formulation cost, regulatory compliance, and application performance.

Bulk Density vs. Carbon Aerogel

Across a systematic compilation of aerogel types prepared by ambient pressure drying (APD) and supercritical CO₂ drying (CO2SCD), silica aerogel exhibits bulk densities of 0.1–0.2 g/cm³ [1]. In contrast, carbon aerogel densities range from 0.51 to 1.13 g/cm³ depending on drying method [2]. This represents a 5–10× density advantage for silica aerogel. Silica aerogel also offers substantially higher BET surface area (802–864 m²/g for APD/CO2SCD) compared to carbon aerogel (550–704 m²/g), though carbon aerogel provides superior mechanical strength (130–1680 MPa ultimate strength vs <3 MPa for silica) [2].

Bulk Density vs. Carbon Aerogel

Cross-study

Silica aerogel
0.1–0.2 g/cm³ vs Carbon aerogel
0.51–1.13 g/cm³

5–10× lower density; 1.2–1.5× higher BET

Supports weight-critical insulation design

Literature compilation; APD/CO2SCD methods

Evidence Dimension	Bulk density and BET surface area comparison across aerogel classes
Target Compound Data	Silica aerogel density: 0.1–0.2 g/cm³ (APD and CO2SCD); BET: 802–864 m²/g
Comparator Or Baseline	Carbon aerogel density: 0.51–1.13 g/cm³; BET: 550–704 m²/g
Quantified Difference	5–10× lower density than carbon aerogel; 1.2–1.5× higher BET surface area
Conditions	Systematic comparison of APD and supercritical CO2SCD drying methods from published literature compilation (Table 1, Advanced Science, 2023)

Why This Matters

In aerospace, drone, and portable equipment insulation procurement, silica aerogel offers a unique combination of ultralow density and high surface area that competing carbon or polymer aerogels cannot match without significant weight penalties.

• [1] Silica Aerogel Material Properties, MakeItFrom.com. Density: 0.1 g/cm³. View Source
• [2] Table 1: Materials properties comparison — silica aerogel, carbon aerogel, zirconia aerogel. Advanced Science, 2023, Table advs5576-tbl-0001. PMC10427407. View Source

Oil Absorption vs. Precipitated Silica

Hydrophobic silica aerogel (CAS 102262-30-6, e.g., ENOVA® MT1100) demonstrates an oil absorption capacity of 540–650 g DBP (dibutyl phthalate) per 100 g of particles . This value exceeds the typical DBP absorption range of commercial precipitated silicas, which fall between 240–320 mL/100g [1], by a factor of 2.0–2.7×. The high absorption capacity is attributable to the combination of high internal mesoporosity (pore volume >3 cm³/g) and hydrophobic surface chemistry that promotes organic liquid wetting and capillary uptake.

Oil Absorption vs. Precipitated Silica

Cross-study

Silica aerogel
540–650 g DBP/100g vs Precipitated silica
240–320 mL/100g

2.0–2.7× higher oil absorption

Supports reduced material loading

DBP absorption test; commercial datasheets

Evidence Dimension	DBP oil absorption capacity
Target Compound Data	540–650 g DBP/100 g particles
Comparator Or Baseline	Typical precipitated silica: 240–320 mL DBP/100g
Quantified Difference	2.0–2.7× higher oil absorption capacity
Conditions	DBP absorption test (ASTM D2414 or equivalent); commercial product datasheets

Why This Matters

For procurement in personal care (sebum absorption), oil spill remediation, and fragrance retention applications, silica aerogel's >2× higher oil absorption capacity directly reduces the required material loading, improving cost-efficiency and end-product performance.

• [1] Precipitated Silica Patent Application, DBP oil absorption 240–320 ml/100g. US Patent Publication, 2020. View Source

Silica Aerogel: Application Scenarios

Thermal Insulation for Space-Constrained Systems

Where insulation thickness is constrained by equipment geometry—such as in offshore oil and gas piping, cryogenic storage tanks, and building retrofit applications—silica aerogel's thermal conductivity of 0.013–0.020 W/m·K enables equivalent thermal resistance at approximately half the thickness of silica gel (0.030–0.040 W/m·K) [1]. This space-saving advantage is particularly critical in marine and aerospace insulation where every millimeter of thickness affects payload capacity and system integration [2].

Low Gloss & Viscosity in High-Solids Coatings

Coatings formulators targeting ultra-low gloss finishes in high-solids and UV-curable systems benefit from hydrophobic silica aerogel matting agents (e.g., Cabot ENOVA® MT1100/MT1200) that deliver approximately 50% lower viscosity build compared to traditional silica gel matting agents at equivalent matting performance . This enables reduced solvent demand, lower VOC emissions, and improved film build without sacrificing optical clarity or requiring anti-settling additives.

Moisture-Resistant Thermal Insulation

Surface-modified hydrophobic silica aerogel with water contact angles exceeding 150° provides intrinsic moisture resistance without secondary vapor barriers, maintaining insulating performance in outdoor building envelopes, refrigerated transport, and subsea pipeline insulation where conventional hydrophilic silica gel would suffer performance degradation from water adsorption (0.25% vs 30–40% weight gain under humid exposure) [3]. This directly reduces system complexity and long-term maintenance costs.

Lightweight Thermal Barriers for EV Batteries

Silica aerogel's combination of ultralow density (~0.1 g/cm³), non-combustibility, and thermal conductivity half that of still air makes it uniquely suited for thin, lightweight thermal runaway barriers in EV battery modules . Commercial grades such as Cabot ENTERA™ EV5200 are approximately 10–20 times lighter than alternative thermal barrier materials, directly contributing to vehicle range preservation while meeting critical thermal runaway prevention requirements .

Application

Selection Property

Validation Focus

Space-Constrained Insulation

Sub-air thermal conductivity

Insulation thickness equivalency

Low-Gloss High-Solids Coatings

Low viscosity build at high matting efficiency

Gloss-viscosity trade-off assessment

Moisture-Resistant Thermal Barriers

High hydrophobicity (superhydrophobic)

Moisture uptake under humid exposure

EV Battery Thermal Runaway Protection

Ultralow density & non-combustibility

Thermal runaway prevention performance

• [1] Silica Gel vs Silica Aerogel: Thermal Insulation Properties. Patsnap Eureka Comparative Study Report, December 2025. View Source
• [2] Bernardo, V., et al. Thermal Conductivity of Nanoporous Materials: Where Is the Limit? Polymers, 2022, 14(13), 2556. View Source
• [3] Rao, A.V., Bhagat, S.D. Microstructural and physical properties of the ambient pressure dried hydrophobic silica aerogels. J. Non-Crystalline Solids, 2007, 353, 4053–4061. View Source